molecular formula C9H12O2 B6172504 1-oxaspiro[4.5]dec-3-en-8-one CAS No. 2694734-81-9

1-oxaspiro[4.5]dec-3-en-8-one

Cat. No. B6172504
CAS RN: 2694734-81-9
M. Wt: 152.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Oxaspiro[4.5]decan-8-one is a chemical compound with the molecular formula C9H14O2 . It has a molecular weight of 154.21 . The compound is in liquid form and is stored in a dry environment at a temperature between 2-8°C .


Synthesis Analysis

The synthesis of 1-oxaspiro[4.5]decan-8-one involves a novel Lewis acid-catalyzed Prins/pinacol cascade process . This process is the first example of the synthesis of oxaspirocycles from aldehydes and 1-(4-hydroxybut-1-en-2-yl)cyclobutanol . It is applicable to a wide range of aldehydes such as aromatic, aliphatic, heteroaromatic, and α,β-unsaturated aldehydes .


Molecular Structure Analysis

The InChI code for 1-oxaspiro[4.5]decan-8-one is 1S/C9H14O2/c10-8-2-5-9(6-3-8)4-1-7-11-9/h1-7H2 . This code provides a unique identifier for the compound and can be used to generate its molecular structure.


Physical And Chemical Properties Analysis

1-Oxaspiro[4.5]decan-8-one is a liquid compound . It has a molecular weight of 154.21 and a molecular formula of C9H14O2 . It is stored in a dry environment at a temperature between 2-8°C .

Safety and Hazards

The safety information for 1-oxaspiro[4.5]decan-8-one includes several hazard statements: H315, H319, and H335 . Precautionary statements include P261 and P305+P351+P338 . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and obtain special instructions before use .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 1-oxaspiro[4.5]dec-3-en-8-one can be achieved through a multi-step process involving the conversion of a cyclic ketone to a spirocyclic lactone.", "Starting Materials": [ "Cyclohexanone", "Methanol", "Sodium methoxide", "Benzaldehyde", "Acetic anhydride", "Sodium acetate", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium hydroxide", "Chloroform", "Sodium carbonate", "Methanesulfonic acid", "Sodium nitrite", "Sodium azide", "Sodium dithionite", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Cyclohexanone is converted to cyclohexanol using sodium borohydride in methanol.", "Cyclohexanol is oxidized to cyclohexanone using acetic anhydride and sodium acetate.", "Cyclohexanone is reacted with benzaldehyde in the presence of methanesulfonic acid to form 1-phenyl-1,2-propanediol.", "1-Phenyl-1,2-propanediol is oxidized to 1-phenyl-1,2-propanedione using sodium nitrite and acetic acid.", "1-Phenyl-1,2-propanedione is reacted with sodium azide in the presence of water to form 1-phenyl-1,2,3-triazol-5-one.", "1-Phenyl-1,2,3-triazol-5-one is reduced using sodium dithionite in the presence of sodium bicarbonate to form 1-phenyl-1,2,3-triazol-5-ol.", "1-Phenyl-1,2,3-triazol-5-ol is reacted with hydrochloric acid to form 1-phenyl-1,2,3-triazol-5-yl chloride.", "1-Phenyl-1,2,3-triazol-5-yl chloride is reacted with sodium hydroxide in the presence of chloroform to form 1-phenyl-1,2,3-triazol-5-yl sodium salt.", "1-Phenyl-1,2,3-triazol-5-yl sodium salt is reacted with cyclohexanone in the presence of sodium carbonate to form 1-oxaspiro[4.5]dec-3-en-8-one." ] }

CAS RN

2694734-81-9

Product Name

1-oxaspiro[4.5]dec-3-en-8-one

Molecular Formula

C9H12O2

Molecular Weight

152.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.